4-[ethyl(methylsulfonyl)amino]-N-(2-methoxyphenyl)benzamide

• IUPAC Name: 4-[ethyl(methylsulfonyl)amino]-N-(2-methoxyphenyl)benzamide
• InChI: InChI=1S/C17H20N2O4S/c1-4-19(24(3,21)22)14-11-9-13(10-12-14)17(20)18-15-7-5-6-8-16(15)23-2/h5-12H,4H2,1-3H3,(H,18,20)
• InChI Key: VXYODAIVHHUEFJ-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=C(C=C1)C(=O)NC2=CC=CC=C2OC)S(=O)(=O)C
• Molecular Formula: C17H20N2O4S
• Molecular Weight: 348.4 g/mol

Description

4-[ethyl(methylsulfonyl)amino]-N-(2-methoxyphenyl)benzamide, also known as EMA401, is a small molecule drug that has been developed for the treatment of chronic pain. Chronic pain is a debilitating condition that affects millions of people worldwide and is often difficult to treat. EMA401 has shown promising results in preclinical and clinical studies and has the potential to revolutionize the treatment of chronic pain.

Mechanism of Action

4-[ethyl(methylsulfonyl)amino]-N-(2-methoxyphenyl)benzamide works by blocking the activity of the angiotensin II type 2 receptor (AT2R). AT2R is involved in the regulation of pain and inflammation, and blocking its activity can reduce pain and inflammation. This compound specifically targets AT2R in sensory neurons, which are involved in the transmission of pain signals.
Biochemical and Physiological Effects:
This compound has been shown to have minimal off-target effects and is well-tolerated in both animals and humans. The drug has a good safety profile and does not cause significant adverse effects. This compound has also been shown to have a long half-life, which means that it can be administered once daily.

Advantages and Limitations for Lab Experiments

4-[ethyl(methylsulfonyl)amino]-N-(2-methoxyphenyl)benzamide has several advantages for lab experiments. The drug is easy to synthesize and has a good safety profile, making it suitable for use in animal studies. However, this compound is a relatively new drug, and more research is needed to fully understand its mechanism of action and potential limitations.

Future Directions

There are several future directions for research on 4-[ethyl(methylsulfonyl)amino]-N-(2-methoxyphenyl)benzamide. One area of interest is the development of new formulations of the drug that can improve its pharmacokinetic properties. Another area of interest is the investigation of the potential of this compound for the treatment of other chronic pain conditions, such as fibromyalgia and chronic back pain. Additionally, further research is needed to fully understand the mechanism of action of this compound and to identify potential targets for the development of new pain therapies.

Scientific Research Applications

4-[ethyl(methylsulfonyl)amino]-N-(2-methoxyphenyl)benzamide has been extensively studied in preclinical and clinical trials for the treatment of chronic pain. The drug has been shown to be effective in reducing pain in various animal models of chronic pain, including neuropathic pain and inflammatory pain. In clinical trials, this compound has shown promising results in patients with post-herpetic neuralgia and diabetic neuropathy.